Cas no 52962-51-3 (1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]-)

• Product Name: 1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]-
• CAS No: 52962-51-3
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 358360
• PubChem ID: 14668515
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(4-methoxyphenyl)amino]-
• 3-(4-methoxyanilino)propane-1-sulfonic acid
• 52962-51-3
• SCHEMBL917492
• DTXSID20562812

• Inchi： 1S/C10H15NO4S/c1-15-10-5-3-9(4-6-10)11-7-2-8-16(12,13)14/h3-6,11H,2,7-8H2,1H3,(H,12,13,14)
• InChI Key： WSIJCHDEVXEUOV-UHFFFAOYSA-N
• SMILES： S(CCCNC1C=CC(=CC=1)OC)(=O)(=O)O

Computed Properties

• Exact Mass: 245.07225
• Monoisotopic Mass: 245.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 75.63